3β,29-Dihydroxy-22,25-epoxylanost-9(11)-en-21-oic acid
3β,29-Dihydroxy-22,25-epoxylanost-9(11)-en-21-oic acid
Brand Name:
Vulcanchem
CAS No.:
111536-27-7
VCID:
VC0038827
InChI:
InChI=1S/C30H48O5/c1-26(2)13-11-21(35-26)24(25(33)34)20-10-16-29(5)19-7-8-22-27(3,18(19)9-15-30(20,29)6)14-12-23(32)28(22,4)17-31/h9,19-24,31-32H,7-8,10-17H2,1-6H3,(H,33,34)/t19-,20-,21?,22-,23+,24+,27-,28-,29+,30-/m1/s1
SMILES:
CC1(CCC(O1)C(C2CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)CO)O)C)C)C)C(=O)O)C
Molecular Formula:
C30H48O5
Molecular Weight:
488.709
3β,29-Dihydroxy-22,25-epoxylanost-9(11)-en-21-oic acid
CAS No.: 111536-27-7
Main Products
VCID: VC0038827
Molecular Formula: C30H48O5
Molecular Weight: 488.709
| CAS No. | 111536-27-7 |
|---|---|
| Product Name | 3β,29-Dihydroxy-22,25-epoxylanost-9(11)-en-21-oic acid |
| Molecular Formula | C30H48O5 |
| Molecular Weight | 488.709 |
| IUPAC Name | (2S)-2-(5,5-dimethyloxolan-2-yl)-2-[(3S,4S,5R,8S,10S,13R,14S,17R)-3-hydroxy-4-(hydroxymethyl)-4,10,13,14-tetramethyl-2,3,5,6,7,8,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]acetic acid |
| Standard InChI | InChI=1S/C30H48O5/c1-26(2)13-11-21(35-26)24(25(33)34)20-10-16-29(5)19-7-8-22-27(3,18(19)9-15-30(20,29)6)14-12-23(32)28(22,4)17-31/h9,19-24,31-32H,7-8,10-17H2,1-6H3,(H,33,34)/t19-,20-,21?,22-,23+,24+,27-,28-,29+,30-/m1/s1 |
| Standard InChIKey | QCEGJTWSUGYWJR-ZZCJLGCQSA-N |
| SMILES | CC1(CCC(O1)C(C2CCC3(C2(CC=C4C3CCC5C4(CCC(C5(C)CO)O)C)C)C)C(=O)O)C |
| Last Modified | Aug 20 2021 |
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